Cas no 67752-29-8 (3-(quinolin-4-yl)propanoic acid)

• Product Name: 3-(quinolin-4-yl)propanoic acid
• CAS No: 67752-29-8
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• MDL: MFCD01570452
• CID: 966847
• PubChem ID: 264736
• Update Time: 2025-04-19

3-(quinolin-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(quinolin-4-yl)propanoic acid
• 3-quinolin-4-ylpropanoic acid
• 4-Quinolinepropanoic acid
• 3-(4-Chinolyl)-propionsaeure
• 3-(4-quinolinyl)-2-propanoic acid
• 3-[4]Chinolyl-propionsaeure
• 3-quinolin-4-yl-propionic acid
• 4-Quinolinepropionic acid
• AC1L6CGI
• AC1Q5VVS
• CTK2F5622
• Oprea1_355530
• SureCN1650885

• MDL： MFCD01570452
• Inchi： 1S/C12H11NO2/c14-12(15)6-5-9-7-8-13-11-4-2-1-3-10(9)11/h1-4,7-8H,5-6H2,(H,14,15)
• InChI Key： IWJZVWBVDNIJIL-UHFFFAOYSA-N
• SMILES： OC(CCC1C=CN=C2C=CC=CC=12)=O

Computed Properties

• Exact Mass: 201.07903
• Monoisotopic Mass: 201.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2

Experimental Properties

• Density: 1.251
• Boiling Point: 400.9°C at 760 mmHg
• Flash Point: 196.3°C
• Refractive Index: 1.64
• PSA: 50.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives